Cas no 2648944-90-3 ({4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride)

• Product Name: {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride
• CAS No: 2648944-90-3
• MF: C₉H₁₅FO₃S
• MW: 222.277005434036
• CID: 6059540
• PubChem ID: 165905621
• Update Time: 2025-10-25

{4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {4-methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride
• 2648944-90-3
• EN300-7469862
• {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C9H15FO3S/c1-8-2-4-9(5-3-8,13-6-8)7-14(10,11)12/h2-7H2,1H3
• InChI Key： QFNWWLQRGMODDT-UHFFFAOYSA-N
• SMILES： S(CC12CCC(C)(CO1)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 222.07259367g/mol
• Monoisotopic Mass: 222.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride

Introduction to {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride (CAS No. 2648944-90-3)

{4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2648944-90-3, is a derivative of bicyclic ethers and features a methanesulfonyl fluoride functional group, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural framework of this compound, characterized by its bicyclo[2.2.2]octane core, contributes to its distinct chemical properties and reactivity patterns, which are exploited in multiple synthetic pathways.

The compound's structure is notable for its rigidity and stability, which are attributes derived from the fused ring system of the bicyclo[2.2.2]octane moiety. This rigidity can be particularly advantageous in medicinal chemistry, where structural constraints often enhance binding affinity and selectivity in biological targets. The presence of the {methanesulfonyl fluoride} group further enhances its utility as a synthetic building block, as this moiety is commonly employed in the introduction of sulfonyl groups into organic molecules through nucleophilic substitution reactions.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for drug discovery, with bicyclic compounds emerging as a prominent class of molecules due to their structural diversity and biological activity. {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride has been explored in several studies as a precursor for generating more complex pharmacophores. Its application in the synthesis of heterocyclic compounds has been particularly noteworthy, as heterocycles are widely recognized for their role in many therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The bicyclo[2.2.2]octane core can mimic the transition state geometry of substrates recognized by proteases, thereby facilitating the design of potent inhibitors. Additionally, the electron-withdrawing nature of the {methanesulfonyl fluoride} group can be leveraged to modulate reaction outcomes in cross-coupling reactions, which are fundamental to modern organic synthesis.

Recent advancements in computational chemistry have also highlighted the importance of {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride in virtual screening campaigns. Its unique three-dimensional structure provides a rich dataset for molecular docking studies, enabling researchers to identify potential binding interactions with target proteins. These studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in metabolic pathways relevant to neurodegenerative diseases.

The synthetic methodologies involving {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride have been refined through continuous optimization efforts. Researchers have developed efficient routes for its preparation, often involving ring-closing metathesis or intramolecular cyclization strategies starting from simpler precursors. These synthetic advances have not only improved yield but also reduced the environmental impact of producing this valuable intermediate.

The role of this compound extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening requires diverse molecular libraries. Pharmaceutical companies have incorporated derivatives of {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride into their drug discovery programs due to its versatility and predictability in generating bioactive molecules.

Future research directions may explore the incorporation of this scaffold into next-generation therapeutics, particularly those targeting emerging infectious diseases or genetic disorders where traditional drug modalities have limitations. The adaptability of {4-Methyl-2-oxabicyclo[2.2.2]octan-1-yl}methanesulfonyl fluoride ensures that it will remain a cornerstone in medicinal chemistry for years to come.